Cas no 2418708-83-3 (tert-butyl N-1-(hydroxymethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate, Mixture of diastereomers)

• Product Name: tert-butyl N-1-(hydroxymethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate, Mixture of diastereomers
• CAS No: 2418708-83-3
• MF: C₁₂H₂₀F₃NO₄
• MW: 299.286714553833
• MDL: MFCD32679163
• CID: 5359957
• PubChem ID: 154577337
• Update Time: 2023-11-27

tert-butyl N-1-(hydroxymethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[1-(hydroxymethyl)-3-methoxy-3-(trifluoromethyl)cyclobutyl]carbamate
• Z4459530096
• tert-butyl N-[(1s,3s)-1-(hydroxymethyl)-3-methoxy-3-(trifluoromethyl)cyclobutyl]carbamate
• tert-butyl N-1-(hydroxymethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate, Mixture of diastereomers

• MDL： MFCD32679163
• Inchi： 1S/C12H20F3NO4/c1-9(2,3)20-8(18)16-10(7-17)5-11(6-10,19-4)12(13,14)15/h17H,5-7H2,1-4H3,(H,16,18)
• InChI Key： YWFROOBILOWZEH-UHFFFAOYSA-N
• SMILES： FC(C1(CC(CO)(C1)NC(=O)OC(C)(C)C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8